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Compound of Interest

Compound Name: (+)-Biotin-PEG10-OH

Cat. No.: B10819903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and applications of
(+)-Biotin-PEG10-OH, a heterobifunctional linker molecule widely utilized in biomedical
research and drug development. This document summarizes its solubility profile, outlines a
general experimental workflow for its application, and provides structural and procedural
visualizations.

Core Properties of (+)-Biotin-PEG10-OH

(+)-Biotin-PEG10-OH is a molecule that combines the high-affinity binding of biotin to avidin
and streptavidin with a 10-unit polyethylene glycol (PEG) spacer, terminating in a hydroxyl
group. The PEG linker enhances the water solubility and flexibility of the biotin moiety, making it
an ideal tool for various bioconjugation applications.[1][2]

Solubility Data

While specific quantitative solubility data for (+)-Biotin-PEG10-OH is not readily available in
public literature, the general solubility characteristics of Biotin-PEG compounds are well-
established. The hydrophilic nature of the PEG chain significantly influences its solubility
profile.[3]

Table 1: Qualitative Solubility of Biotin-PEG Compounds
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Solvent Classification Solvent Examples Solubility

Aqueous Water, Aqueous Buffers Soluble[1][4][5]

Polar Aprotic DMSO, DMF Soluble[1][4][5]

) Chloroform, Methylene

Chlorinated ) Soluble[1][4][5]

Chloride
) Alcohols (e.g., Ethanol, o N

Polar Protic Limited Solubility[1][4]
Methanol)

Non-Polar Toluene Limited Solubility[1][4]

Ethereal Ether Not Soluble[4][5]

Experimental Protocols

Detailed experimental protocols are highly dependent on the specific application. However, a

general workflow for the biotinylation of a protein followed by its purification is outlined below.

General Workflow: Protein Biotinylation and Affinity

Purification

This workflow describes the steps to label a target protein with (+)-Biotin-PEG10-OH and

subsequently purify it using streptavidin-coated beads.
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Click to download full resolution via product page
A generalized workflow for protein biotinylation and purification.

Visualizations
Molecular Structure of (+)-Biotin-PEG10-OH

The structure below illustrates the key components of the (+)-Biotin-PEG10-OH molecule.
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Key functional components of the (+)-Biotin-PEG10-OH molecule.

Biotin-Streptavidin Interaction Pathway

The high-affinity interaction between biotin and streptavidin is fundamental to many
applications of (+)-Biotin-PEG10-OH. This interaction is utilized for detection, immobilization,

and purification purposes.
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The interaction pathway between a biotinylated molecule and streptavidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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